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Compound of Interest

Compound Name:
Ethyl Cyclopropylcarboxylate-d5

(Major)

Cat. No.: B586708 Get Quote

Synthetic Strategy
The most straightforward and efficient strategy for the synthesis of deuterated ethyl

cyclopropylcarboxylate involves a two-step process:

Synthesis of Deuterated Cyclopropanecarboxylic Acid: This step utilizes a deuterated starting

material, γ-butyrolactone-d6, which undergoes ring-opening and subsequent cyclization to

form deuterated cyclopropanecarboxylic acid.

Esterification: The deuterated cyclopropanecarboxylic acid is then esterified with ethanol to

yield the final product, deuterated ethyl cyclopropylcarboxylate.

This approach is advantageous as it introduces the deuterium labels at an early stage,

ensuring high isotopic enrichment in the final product.

Synthesis Pathway Diagram
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Synthesis of Cyclopropanecarboxylic Acid-d5

Esterification to Ethyl Cyclopropylcarboxylate-d5

Ring Opening of γ-Butyrolactone-d6
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Purification and Characterization

Fischer Esterification Reaction

Intermediate Product

Reaction Monitoring (TLC/GC-MS)

Workup and Neutralization

Purification by Distillation

Final Product Characterization
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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